Cas no 4329-81-1 (Phenyl-pyridin-2-ylmethyl-amine)

• Product Name: Phenyl-pyridin-2-ylmethyl-amine
• CAS No: 4329-81-1
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD03725051
• CID: 44945
• PubChem ID: 78027
• Update Time: 2025-05-19

Phenyl-pyridin-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• N-(Pyridin-2-ylmethyl)aniline
• N-Phenyl-2-pyridinemethanamine
• Phenyl-pyridin-2-ylmethyl-amine
• MLS000709688
• N-[(pyridin-2-yl)methyl]aniline
• N-Phenylpyridine-2-methylamine
• AKOS000228227
• 4329-81-1
• EN300-899146
• Pyridine, 2-(anilinomethyl)-
• .alpha.-Benzylaminopyridine
• 2-Pyridinemethanamine, N-phenyl-
• FS-1911
• SCHEMBL522503
• CHEMBL402456
• EINECS 224-364-7
• SMR000286555
• SB52937
• NCGC00245397-01
• NS00031329
• n-(2-picolyl)aniline
• N-(2-pyridylmethyl)phenylamine
• FT-0647118
• 2-Anilinomethylpyridine
• N-(2-Pyridinylmethyl)aniline #
• FTCFXBBBKDOQJA-UHFFFAOYSA-N
• CS-0323183
• HMS2690J04
• A826236
• N-(2-Pyridylmethyl)aniline
• BAS 06103405
• DTXSID10195810
• Benzyl(2-pyridyl)amine

• MDL： MFCD03725051
• Inchi： 1S/C12H12N2/c1-2-6-11(7-3-1)14-10-12-8-4-5-9-13-12/h1-9,14H,10H2
• InChI Key： FTCFXBBBKDOQJA-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 184.10000
• Monoisotopic Mass: 184.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9A^2

Experimental Properties

• Density: 1.131
• Melting Point: 93-94°C
• Boiling Point: 317.6 °C at 760 mmHg
• Flash Point: 153°C
• Refractive Index: 1.636
• PSA: 24.92000
• LogP: 2.76670
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Phenyl-pyridin-2-ylmethyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Phenyl-pyridin-2-ylmethyl-amine

Phenyl-pyridin-2-ylmethyl-amine (CAS No. 4329-81-1): Properties, Applications, and Market Insights

Phenyl-pyridin-2-ylmethyl-amine (CAS No. 4329-81-1) is a versatile organic compound with a unique molecular structure that combines phenyl and pyridine moieties. This compound, also known as 2-(Phenylaminomethyl)pyridine, has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular formula C₁₂H₁₂N₂ and molecular weight of 184.24 g/mol make it an interesting candidate for various synthetic pathways.

The growing interest in Phenyl-pyridin-2-ylmethyl-amine derivatives stems from their ability to serve as building blocks for more complex molecules. Researchers have been particularly interested in exploring its pharmacological properties, especially in the context of neurological disorders and anti-inflammatory applications. The compound's structure allows for easy modification, making it valuable for drug discovery and medicinal chemistry research.

From a chemical perspective, Phenyl-pyridin-2-ylmethyl-amine exhibits interesting properties due to the presence of both aromatic systems. The pyridine ring provides basic character and potential coordination sites, while the phenyl group contributes to the compound's lipophilicity. This combination makes it valuable for creating compounds with specific solubility profiles and biological activity.

Recent studies have focused on the synthetic applications of 4329-81-1 in creating novel heterocyclic compounds. The compound serves as an excellent precursor for the synthesis of various nitrogen-containing heterocycles, which are crucial in modern pharmaceutical development. Its stability under various reaction conditions makes it particularly useful for multi-step synthetic processes.

The global market for Phenyl-pyridin-2-ylmethyl-amine has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Manufacturers have been developing more efficient synthesis routes to meet this demand while maintaining high purity standards. The compound's price trends and supply chain dynamics have become topics of interest for industry analysts.

In material science applications, researchers are exploring the use of CAS 4329-81-1 in the development of advanced polymers and coordination complexes. The compound's ability to act as a ligand for various metal ions makes it valuable for creating novel materials with specific electronic or catalytic properties.

Quality control and analytical methods for Phenyl-pyridin-2-ylmethyl-amine have evolved significantly. Modern techniques such as HPLC analysis and spectroscopic characterization ensure the compound meets the stringent requirements of pharmaceutical applications. The development of reliable analytical standards for this compound has facilitated its wider adoption in research and industry.

Environmental and safety considerations for 2-(Phenylaminomethyl)pyridine have been thoroughly investigated. While the compound requires standard laboratory safety precautions, its environmental profile is generally favorable compared to many industrial chemicals. Proper handling procedures and storage conditions are well-documented in the scientific literature.

The future outlook for Phenyl-pyridin-2-ylmethyl-amine appears promising, with ongoing research exploring new applications in bioconjugation chemistry and molecular recognition systems. As synthetic methodologies continue to advance, the compound's role in cutting-edge chemical research is expected to expand further.

For researchers and industry professionals seeking high-quality 4329-81-1, it's essential to source from reputable suppliers who can provide comprehensive certificates of analysis and detailed technical specifications. The compound's purity and consistency are critical factors for successful application in sensitive chemical processes.

Recent patent literature reveals growing interest in Phenyl-pyridin-2-ylmethyl-amine based compounds for various therapeutic applications. Several patent filings describe its use in creating novel kinase inhibitors and receptor modulators, highlighting its importance in modern drug discovery efforts.

The compound's structure-activity relationships continue to be an active area of research, particularly in the context of optimizing biological activity while maintaining favorable pharmacokinetic properties. Computational chemistry approaches are being increasingly employed to predict the behavior of Phenyl-pyridin-2-ylmethyl-amine derivatives before synthesis.

In conclusion, Phenyl-pyridin-2-ylmethyl-amine (CAS No. 4329-81-1) represents an important building block in modern chemical research and industrial applications. Its versatility, combined with ongoing scientific interest, ensures its continued relevance across multiple disciplines. As research progresses, we can anticipate new discoveries and applications for this fascinating compound.